N-(3-iodo-4-methylphenyl)-2-pyrrolidin-1-yl-isonicotinamide

• CAS RN: 585544-16-7
• Molecular Formula: C17H18IN3O
• Molecular Weight: 407.25 g/mol
• IUPAC Name: N-(3-iodo-4-methylphenyl)-2-pyrrolidin-1-ylpyridine-4-carboxamide
• InChI: InChI=1S/C17H18IN3O/c1-12-4-5-14(11-15(12)18)20-17(22)13-6-7-19-16(10-13)21-8-2-3-9-21/h4-7,10-11H,2-3,8-9H2,1H3,(H,20,22)
• InChI Key: IQKXHERWPRKHIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=NC=C2)N3CCCC3)I

Description

N-(3-iodo-4-methylphenyl)-2-pyrrolidin-1-yl-isonicotinamide is a useful research compound. Its molecular formula is C17H18IN3O and its molecular weight is 407.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(3-iodo-4-methylphenyl)-2-chloro-isonicotinamide (Intermediate 18) (7.00 g, 18.8 mmol) in pyrrolidine (20 ml) was heated at 80° C. under an atmosphere of nitrogen for 16 hours. Excess pyrrolidine was removed in vacuo and the residue was titurated with diethyl ether (20 ml). The resulting solid was collected by filtration and dried in vacuo to give N-(3-iodo-4-methylphenyl)-2-pyrrolidin-1-yl-isonicotinamide as a pale yellow solid (7.73 g, 18 mmol). LCMS: retention time 2.77 min MH+408. NMR: δH [2H6]—DMSO 10.29 (1H, s), 8.29 (1H, d), 8.20 (1H, d), 7.71 (1H, dd), 7.72 (1H, dd), 6.97 (1H, brd), 6.88 (1H, b), 3.45 (2H, apparent t), 3.09 (2H, m), 2.35 (3H, s), 1.98 (2H, m), 1.82 (2H, m).